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Compound of Interest

Compound Name: (2S)-pristanoyl-CoA

Cat. No.: B15548719

(2S)-Pristanoyl-CoA: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-Pristanoyl-CoA is a critical intermediate in the peroxisomal alpha- and beta-oxidation of
branched-chain fatty acids, primarily derived from the degradation of phytanic acid. Its
metabolism is essential for lipid homeostasis, and defects in its processing are associated with
severe inherited metabolic disorders, including Zellweger syndrome. This technical guide
provides an in-depth overview of the chemical structure, properties, and biochemical
significance of (2S)-pristanoyl-CoA. It includes detailed experimental protocols for its analysis
and a visualization of its metabolic pathway to support further research and drug development
efforts in related diseases.

Chemical Structure and Properties

(2S)-Pristanoyl-CoA is the coenzyme A thioester of pristanic acid, with the stereochemistry at
the C-2 position being 'S'. Pristanic acid itself is a 2,6,10,14-tetramethylpentadecanoic acid.

Table 1: Chemical Properties of (2S)-Pristanoyl-CoA
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Property Value Reference(s)
Synonyms (2S)-Pristanoyl-coenzyme A [1112][3]
Molecular Formula C40H72N7017P3S [11[2][3]
Molecular Weight 1048.02 g/mol [1112][3]

CAS Number 883551-76-6 [1][2][3]
Appearance Solid [4]

InChi Key XYIPSQPVCBNZHT- (5]

TUKYSRJDSA-J

Biochemical Role and Metabolic Pathway

(2S)-Pristanoyl-CoA is a key metabolite in the degradation of phytanic acid, a branched-chain
fatty acid obtained from dietary sources. The breakdown of phytanic acid begins with an alpha-
oxidation step to yield pristanic acid, which is then activated to pristanoyl-CoA. The (2R)-epimer
of pristanoyl-CoA is converted to the (2S)-form by the enzyme a-methylacyl-CoA racemase.
(2S)-Pristanoyl-CoA then enters the peroxisomal beta-oxidation pathway.

The peroxisomal beta-oxidation of (2S)-pristanoyl-CoA involves a series of enzymatic
reactions that shorten the fatty acid chain. A key enzyme in this pathway is pristanoyl-CoA
oxidase (ACOX3).[6] This process is crucial for the detoxification and energy production from

branched-chain fatty acids.

Diagram 1: Peroxisomal Beta-Oxidation of Pristanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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